N-(2-hydroxyphenyl)-4-methylbenzamide

• IUPAC Name: N-(2-hydroxyphenyl)-4-methylbenzamide
• InChI: InChI=1S/C14H13NO2/c1-10-6-8-11(9-7-10)14(17)15-12-4-2-3-5-13(12)16/h2-9,16H,1H3,(H,15,17)
• InChI Key: MIDBXGKRBJJUCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID50333118
• Molecular Weight: 227.26 g/mol
• CAS No.: 57709-82-7

Description

“N-(2-hydroxyphenyl)ethanimidic acid” is also known as “2’-Hydroxyacetanilide” or “2-(acetylamino)phenol”. It belongs to the class of organic compounds known as acetanilides, which are organic compounds containing an acetamide group conjugated to a phenyl group.

Synthesis Analysis

There is a paper that discusses the synthesis of a similar compound, “N-(2-hydroxy-5-nitrophenyl)acetamide”, from 2-aminophenol. Another study presents a one-pot three-component synthesis of a related compound, "3-(4-chloro-2-hydroxyphenyl)-2-(substituted) thiazolidin-4-one".

Molecular Structure Analysis

A study on “N-(2-hydroxyphenyl)acetamides” and derived oligomers provides some insights into the molecular structure of similar compounds. Another paper discusses the crystal and molecular structures of "N-(5-Chloro-2-hydroxy-phenyl)-acetamide".

Chemical Reactions Analysis

The excited state relaxation dynamics of “2-(2′-hydroxyphenyl)benzothiazole” (HBT) in the gas phase and solvents have been explored experimentally and theoretically.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been discussed in a few studies.

Scientific Research Applications

N-(2-hydroxyphenyl)-4-methylbenzamide has been found to have a variety of potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. One of the primary uses of this compound is as a molecular probe for studying protein-ligand interactions. This compound can bind to a variety of proteins, including enzymes, receptors, and transporters, and can be used to study their structure and function.

Mechanism of Action

Target of Action

N-(2-hydroxyphenyl)-4-methylbenzamide, also known as NA-2, has been found to have significant antiproliferative effects on certain cancer cell lines . The primary targets of NA-2 are yet to be fully identified, but it is known to interact with the cytochrome P450 2C11 rat isoform .

Mode of Action

It is known that na-2 and its derivatives can induce apoptosis in human glioblastoma cells . This is achieved through the increased ratio of Bax to Bcl-2 and active Caspase-3 expression . The compound’s interaction with its targets leads to changes at the cellular level, resulting in cell growth inhibition and apoptosis .

Biochemical Pathways

NA-2 appears to affect several biochemical pathways. It has been found to induce apoptosis in cancer cells, which involves the activation of the intrinsic apoptotic pathway . This pathway is characterized by an increase in the ratio of pro-apoptotic (Bax) to anti-apoptotic (Bcl-2) proteins, leading to the activation of caspase-3 . The exact downstream effects of these changes are still under investigation.

Pharmacokinetics

It is known that the compound is metabolized by the cytochrome p450 2c11 rat isoform

Result of Action

The result of NA-2’s action is the inhibition of cell growth and the induction of apoptosis in certain cancer cells . This is achieved through the compound’s interaction with its targets and the subsequent changes in cellular processes . The molecular and cellular effects of NA-2’s action are still being investigated.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(2-hydroxyphenyl)-4-methylbenzamide in lab experiments is its ability to bind to a variety of proteins, making it a useful tool for studying protein-ligand interactions. However, one of the limitations of using this compound is its potential toxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a variety of potential future directions for research on N-(2-hydroxyphenyl)-4-methylbenzamide. One area of interest is the development of this compound-based drugs for the treatment of various diseases, such as Alzheimer's disease and epilepsy. Another area of interest is the development of new this compound derivatives with improved properties, such as increased selectivity for certain proteins or reduced toxicity. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research and medicine.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound with a variety of potential applications in scientific research and medicine. Its ability to bind to a variety of proteins makes it a useful tool for studying protein-ligand interactions, and its biochemical and physiological effects make it a promising candidate for the development of new drugs. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications.

Safety and Hazards

Safety data sheets for related compounds provide information on hazards, precautions, and first aid measures.

Biochemical Analysis

Biochemical Properties

N-(2-hydroxyphenyl)-4-methylbenzamide has been found to interact with various enzymes and proteins in biochemical reactions . For instance, it has been shown to interact with enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS) .

Cellular Effects

This compound has been observed to have significant effects on various types of cells and cellular processes . It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time . This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways . This includes interactions with enzymes or cofactors, and effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues . This includes interactions with transporters or binding proteins, and effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function have been studied . This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .